Cas no 1246816-46-5 ((S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester)

• Product Name: (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester
• CAS No: 1246816-46-5
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 1061663
• PubChem ID: 71314349
• Update Time: 2025-05-28

(S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester
• methyl (3S)-5-methyl-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]hexanoate
• DTXSID00747246
• 1246816-46-5
• Methyl (3S)-3-{[(tert-butoxycarbonyl)amino]methyl}-5-methylhexanoate

• Inchi： 1S/C14H27NO4/c1-10(2)7-11(8-12(16)18-6)9-15-13(17)19-14(3,4)5/h10-11H,7-9H2,1-6H3,(H,15,17)/t11-/m1/s1
• InChI Key： KSQFUUDWGCXJPV-LLVKDONJSA-N
• SMILES： O(C(NC[C@@H](CC(=O)OC)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.19400
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 361.0±25.0 °C at 760 mmHg
• Flash Point: 172.1±23.2 °C
• Solubility: Chloroform, Ethyl Acetate
• PSA: 68.12000
• LogP: 2.94090
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester

Recent Advances in the Synthesis and Applications of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester (CAS: 1246816-46-5)

The compound (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester (CAS: 1246816-46-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its role as a key intermediate in the synthesis of pregabalin, a widely prescribed medication for neuropathic pain and epilepsy. Recent studies have focused on optimizing its synthetic pathways, exploring its pharmacological potential, and investigating its applications in drug development. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

One of the most notable developments in the synthesis of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester is the refinement of asymmetric catalytic methods. Researchers have reported improved enantioselectivity and yield using novel chiral catalysts, which are critical for the industrial-scale production of pregabalin. These advancements not only enhance the cost-effectiveness of the synthesis but also reduce the environmental impact by minimizing waste generation. The use of green chemistry principles, such as solvent-free reactions and biocatalysis, has further elevated the sustainability profile of this synthetic route.

In addition to its synthetic utility, (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester has been investigated for its potential as a bioactive molecule. Preliminary studies suggest that this compound may exhibit unique binding affinities to gamma-aminobutyric acid (GABA) receptors, which could open new avenues for the development of GABAergic therapeutics. These findings are particularly promising for the treatment of neurological disorders beyond those currently addressed by pregabalin, such as anxiety and certain types of chronic pain.

Furthermore, recent pharmacokinetic studies have shed light on the metabolic stability and bioavailability of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester. These studies are crucial for understanding its behavior in biological systems and for guiding the design of prodrugs or derivatives with enhanced therapeutic profiles. The compound's ability to cross the blood-brain barrier efficiently has been a focal point, as it directly impacts its efficacy in targeting central nervous system disorders.

The application of (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester in drug formulation has also seen progress. Researchers have explored its use in controlled-release formulations, which could improve patient compliance by reducing dosing frequency. Additionally, its compatibility with various drug delivery systems, such as nanoparticles and liposomes, has been evaluated to enhance targeted delivery and minimize off-target effects.

In conclusion, (S)-N-tert-Butoxycarbonyl Pregabalin Methyl Ester (CAS: 1246816-46-5) continues to be a compound of high interest in chemical biology and pharmaceutical research. The latest advancements in its synthesis, pharmacological potential, and applications underscore its versatility and importance in drug development. Future research is expected to further elucidate its mechanistic insights and expand its therapeutic applications, solidifying its role in the next generation of neuroactive therapeutics.